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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551 Get Quote

Initial investigations into the application of 2-sec-butylcyclohexanone in proteomics research

have yielded limited specific information. While the compound is noted for its use in other

scientific and commercial fields, its direct, documented application within proteomics workflows,

including detailed protocols and quantitative data, is not readily available in the public domain.

Our comprehensive search of scientific literature and resources did not uncover specific

examples of 2-sec-butylcyclohexanone being used as a reagent for protein modification,

labeling, or in any other capacity within standard proteomics methodologies. The compound is

primarily characterized as a flavoring agent and a component in fragrances.[1][2][3][4] General

applications also include its use as a solvent and in chromatography.[5]

Proteomics research often employs a variety of chemical reagents for tasks such as protein

derivatization to enhance mass spectrometry analysis, selective labeling for quantitative

studies, or for cross-linking proteins to study interactions.[6][7][8][9] These reagents typically

possess specific reactive groups that target functional moieties on amino acid side chains,

such as primary amines, sulfhydryls, or carboxyl groups.[9][10]

While the ketone group in 2-sec-butylcyclohexanone could theoretically undergo certain

chemical reactions, its utility as a specific and efficient tool for proteomics applications has not

been described in the reviewed literature. Established proteomics workflows rely on well-

characterized reagents and standardized protocols to ensure reproducibility and accurate data

interpretation.[11][12][13][14]
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Given the absence of specific data and established protocols, we are unable to provide the

requested detailed Application Notes, quantitative data tables, experimental protocols, or

workflow diagrams for the use of 2-sec-butylcyclohexanone in proteomics research.

Further research and development would be required to explore any potential utility of 2-sec-

butylcyclohexanone in this field. Such an investigation would need to establish its reactivity with

proteins, the specificity of any labeling, its impact on protein structure and function, and its

compatibility with mass spectrometry and other analytical techniques.

For researchers, scientists, and drug development professionals interested in protein labeling

and quantitative proteomics, we recommend exploring established and well-documented

chemical tools and methodologies. Resources from major suppliers of proteomics reagents and

scientific publications in the field of molecular and cellular proteomics offer a wealth of

information on validated protocols and their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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